2-(cyclopentylthio)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C17H26N4O2S2/c1-12-16(25-20-19-12)17(23)21-8-6-13(7-9-21)10-18-15(22)11-24-14-4-2-3-5-14/h13-14H,2-11H2,1H3,(H,18,22)
• InChI Key: XCRZHUCQMZQNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)CSC3CCCC3
• Molecular Formula: C17H26N4O2S2
• Molecular Weight: 382.5 g/mol

Description

2-(cyclopentylthio)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H26N4O2S2 and its molecular weight is 382.54. The purity is usually 95%.
BenchChem offers high-quality 2-(cyclopentylthio)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(cyclopentylthio)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds involves the reaction of thiadiazole derivatives with piperidine or similar amines, resulting in compounds with potential biological activity. The structural analysis, such as determining the twist between acetamide and thiadiazole units and understanding the molecular interactions within crystals, lays the groundwork for further exploration of these compounds in various applications (Ismailova et al., 2014).

Antioxidant and Antitumor Evaluation

Research on thiadiazole derivatives has also focused on evaluating their antioxidant and antitumor properties. The synthesis of N-substituted-2-amino-1,3,4-thiadiazoles and their testing for cytotoxicity and antioxidant activities revealed that some compounds exhibit promising activities, indicating their potential as therapeutic agents (Hamama et al., 2013).

Heterocyclic Compound Synthesis

The utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives has been demonstrated, broadening the scope of heterocyclic chemistry and offering new pathways for the synthesis of compounds with varied biological activities (Khalil et al., 2017).

Insecticidal and Antimicrobial Properties

Some thiadiazole derivatives have been synthesized and assessed for their insecticidal properties against agricultural pests, highlighting the potential of these compounds in developing new pesticides (Fadda et al., 2017). Additionally, the antimicrobial activities of certain derivatives against pathogenic bacteria and Candida species have been explored, showing the impact of structural modifications on biological efficacy (Mokhtari & Pourabdollah, 2013).